Cas no 1361891-81-7 (4-(2,4-Dichlorophenyl)-2-fluoro-5-methoxypyridine)

• Product Name: 4-(2,4-Dichlorophenyl)-2-fluoro-5-methoxypyridine
• CAS No: 1361891-81-7
• MF: C₁₂H₈Cl₂FNO
• MW: 272.102424621582
• CID: 4921815
• Update Time: 2025-06-11

4-(2,4-Dichlorophenyl)-2-fluoro-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Dichlorophenyl)-2-fluoro-5-methoxypyridine

• Inchi： 1S/C12H8Cl2FNO/c1-17-11-6-16-12(15)5-9(11)8-3-2-7(13)4-10(8)14/h2-6H,1H3
• InChI Key： FWESQCWHLREYOL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(N=CC=1OC)F)Cl

Computed Properties

• Exact Mass: 270.9966974 g/mol
• Monoisotopic Mass: 270.9966974 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 22.1
• Molecular Weight: 272.10

Additional information on 4-(2,4-Dichlorophenyl)-2-fluoro-5-methoxypyridine

Chemical Profile of 4-(2,4-Dichlorophenyl)-2-fluoro-5-methoxypyridine (CAS No. 1361891-81-7)

4-(2,4-Dichlorophenyl)-2-fluoro-5-methoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361891-81-7, is a significant compound in the realm of pharmaceutical and agrochemical research. This pyridine derivative exhibits a unique structural configuration that has garnered attention due to its potential applications in medicinal chemistry and the development of novel bioactive molecules.

The molecular structure of 4-(2,4-Dichlorophenyl)-2-fluoro-5-methoxypyridine consists of a pyridine core substituted with a 2,4-dichlorophenyl group at the 4-position, a fluoro group at the 2-position, and a methoxy group at the 5-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for further chemical modifications and functionalization.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives. The presence of chlorine and fluoro substituents in 4-(2,4-Dichlorophenyl)-2-fluoro-5-methoxypyridine enhances its potential as an intermediate in the synthesis of various pharmacologically active compounds. Specifically, such structural features are often associated with enhanced binding affinity to biological targets, which is crucial for developing effective therapeutic agents.

One of the most compelling aspects of 4-(2,4-Dichlorophenyl)-2-fluoro-5-methoxypyridine is its utility as a building block in drug discovery programs. Researchers have leveraged its scaffold to develop molecules with potential applications in treating a wide range of diseases, including cancer, inflammation, and infectious disorders. The dichlorophenyl moiety, in particular, has been shown to contribute to the metabolic stability and bioavailability of drug candidates.

Recent studies have highlighted the role of fluorinated pyridines in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The fluoro group in 4-(2,4-Dichlorophenyl)-2-fluoro-5-methoxypyridine is known to enhance lipophilicity and metabolic stability, which are critical factors for drug efficacy. Furthermore, the methoxy group at the 5-position can serve as a site for further derivatization, allowing chemists to fine-tune the properties of the molecule.

The synthesis of 4-(2,4-Dichlorophenyl)-2-fluoro-5-methoxypyridine typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the desired framework efficiently. These synthetic approaches not only ensure high yields but also minimize unwanted byproducts, making the process more sustainable and scalable.

In addition to its pharmaceutical applications, 4-(2,4-Dichlorophenyl)-2-fluoro-5-methoxypyridine has shown promise in agrochemical research. Its structural features make it a suitable candidate for developing novel pesticides and herbicides that target specific biological pathways in pests while minimizing environmental impact. The dichlorophenyl group, for instance, can interact with biological targets in plants and insects, leading to effective pest control solutions.

The chemical properties of 4-(2,4-Dichlorophenyl)-2-fluoro-5-methoxypyridine also make it an attractive candidate for material science applications. Researchers have explored its potential use in designing advanced materials with unique electronic and optical properties. For example, fluorinated pyridines can be incorporated into organic semiconductors and light-emitting diodes (LEDs), where they contribute to improved performance and stability.

As our understanding of molecular interactions continues to evolve, so does the role of compounds like 4-(2,4-Dichlorophenyl)-2-fluoro-5-methoxypyridine in drug discovery. High-throughput screening (HTS) techniques combined with computational modeling have enabled researchers to rapidly identify promising candidates for further development. These tools have accelerated the process of translating laboratory findings into clinical applications.

The future prospects for 4-(2,4-Dichlorophenyl)-2-fluoro-5-methoxypyridine are vast and multifaceted. Ongoing research aims to uncover new synthetic pathways that enhance efficiency and sustainability while expanding its applications across multiple industries. Collaborative efforts between academia and industry are essential to realize these goals and bring innovative solutions to global challenges.